Cas no 911431-50-0 (3-[(Diethylamino)methyl]benzaldehyde)

• Product Name: 3-[(Diethylamino)methyl]benzaldehyde
• CAS No: 911431-50-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD18453424
• CID: 4770259
• Update Time: 2026-02-26

3-[(Diethylamino)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(Diethylamino)methyl]benzaldehyde
• 3-((Diethylamino)methyl)benzaldehyde
• 3-[(diethylamino)methyl]-benzaldehyde

• MDL： MFCD18453424
• Inchi： 1S/C12H17NO/c1-3-13(4-2)9-11-6-5-7-12(8-11)10-14/h5-8,10H,3-4,9H2,1-2H3
• InChI Key： SRXFBJKRSBVIKF-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 20.3

Additional information on 3-[(Diethylamino)methyl]benzaldehyde

Recent Advances in the Study of 3-[(Diethylamino)methyl]benzaldehyde (CAS: 911431-50-0) in Chemical Biology and Pharmaceutical Research

The compound 3-[(Diethylamino)methyl]benzaldehyde (CAS: 911431-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aldehyde derivative, characterized by its diethylamino-methyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of neurodegenerative diseases and antimicrobial resistance.

One of the most notable applications of 3-[(Diethylamino)methyl]benzaldehyde is its use as a precursor in the synthesis of Schiff base ligands, which exhibit potent chelating properties. These ligands have been investigated for their ability to bind metal ions, making them valuable in the development of metallodrugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Schiff bases derived from this compound showed promising activity against multi-drug resistant bacterial strains, highlighting its potential in addressing the global antimicrobial resistance crisis.

In addition to its antimicrobial properties, 3-[(Diethylamino)methyl]benzaldehyde has been explored for its neuroprotective effects. Research conducted at leading academic institutions has revealed that derivatives of this compound can modulate key pathways involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. A recent preprint on bioRxiv detailed how these derivatives inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's pathology, suggesting a potential therapeutic avenue for further investigation.

The synthetic versatility of 3-[(Diethylamino)methyl]benzaldehyde also extends to its use in the development of fluorescent probes. A 2024 study in Chemical Communications reported the design of a novel probe based on this compound for the detection of reactive oxygen species (ROS) in cellular environments. This innovation holds significant promise for real-time monitoring of oxidative stress, a critical factor in numerous pathological conditions, including cancer and inflammatory diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of compounds derived from 3-[(Diethylamino)methyl]benzaldehyde. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 3-[(Diethylamino)methyl]benzaldehyde (CAS: 911431-50-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial agents to neuroprotective compounds and diagnostic tools—underscore its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on refining its derivatives for enhanced efficacy and safety, paving the way for innovative treatments in various medical fields.